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Compound of Interest

Compound Name: Bikaverin

Cat. No.: B1667059

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bikaverin is a reddish, polyketide pigment with a tetracyclic benzoxanthone structure, primarily
produced by various species of the Fusarium fungus.[1][2][3][4] It has garnered significant
interest in the scientific community due to its diverse biological activities. Bikaverin exhibits
potent antibiotic properties against certain fungi and protozoa, including Leishmania
brasiliensis.[1][2][5][6] Furthermore, it demonstrates notable antitumor activity against various
cancer cell lines, such as Ehrlich ascites carcinoma, leukemia, and sarcoma cells.[1][4] The
primary mechanism of action involves the inhibition of mitochondrial respiration, making it a
valuable tool for studies in cellular metabolism and oncology.[1]

This document provides a detailed protocol for the preparation, handling, and storage of
Bikaverin stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring solution
integrity and reproducibility in experimental settings.

Chemical and Physical Properties

Bikaverin is a complex organic molecule with distinct physical characteristics. A summary of its
key properties is provided below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1667059?utm_src=pdf-interest
https://www.benchchem.com/product/b1667059?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/243/217/sml0724dat.pdf
https://www.medchemexpress.com/bikaverin.html
https://www.researchgate.net/publication/43074544_Bikaverin_production_and_applications
https://pubmed.ncbi.nlm.nih.gov/20376635/
https://www.benchchem.com/product/b1667059?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/243/217/sml0724dat.pdf
https://www.medchemexpress.com/bikaverin.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12042607/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4854849/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/243/217/sml0724dat.pdf
https://pubmed.ncbi.nlm.nih.gov/20376635/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/243/217/sml0724dat.pdf
https://www.benchchem.com/product/b1667059?utm_src=pdf-body
https://www.benchchem.com/product/b1667059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference

6,11-Dihydroxy-3,8-dimethoxy-
Chemical Name 1-methylbenzo[b]xanthene-
7,10,12-trione

Synonyms Lycopersin, NSC 215139 [2]
Molecular Formula C20H140s [2]
Molecular Weight 382.32 g/mol [2]
CAS Number 33390-21-5 [2]
Appearance Brown to reddish-brown solid 2]

powder

Solubility

Proper solubilization is critical for the accurate and effective use of Bikaverin in experimental
assays. Bikaverin has limited solubility in aqueous solutions but is soluble in several organic

solvents.

Solvent Solubility Notes
May require sonication and/or
gentle warming to fully
dissolve.[1][2] Use of newly

DMSO 0.5-1.0 mg/mL opened, anhydrous DMSO is
recommended as hygroscopic
DMSO can negatively impact
solubility.[2]

Chloroform 0.5 mg/mL N/A

Dichloromethane 0.5 mg/mL N/A

Protocol: Preparing Bikaverin Stock Solution (1 mM)

This protocol describes the preparation of a 1 mM Bikaverin stock solution in DMSO.
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Materials

o Bikaverin powder (MW: 382.32 g/mol )

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade
o Sterile, amber or foil-wrapped microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

» Bath sonicator or water bath set to 37°C

o Calibrated micropipettes and sterile tips

Safety Precautions

o Bikaverin is classified as acutely toxic if swallowed (H301).
o Always consult the Material Safety Data Sheet (MSDS) before handling.[1]

» Use appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Handle the powder in a chemical fume hood to avoid inhalation.

Step-by-Step Procedure

o Equilibrate: Allow the Bikaverin powder vial to warm to room temperature for 15-20 minutes
before opening to prevent condensation.

» Weigh: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired amount of Bikaverin powder. For example, to prepare 1 mL of a 1 mM solution,
weigh 0.382 mg of Bikaverin.

o Calculate Solvent Volume: Based on the actual weight of Bikaverin, calculate the precise
volume of DMSO required.
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o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
o Example Calculation for 1 mg of Bikaverin to make a 1 mM stock:
= Volume (L) = 0.001 g/ (382.32 g/mol * 0.001 mol/L) = 0.0026156 L

= Volume (mL) =2.6156 mL

o Dissolve: Add the calculated volume of DMSO to the tube containing the Bikaverin powder.

» Facilitate Solubilization: Tightly cap the tube and vortex thoroughly. If the powder does not
fully dissolve, use one of the following methods:

o Sonication: Place the tube in a bath sonicator for 5-10 minutes.

o Warming: Gently warm the solution in a 37°C water bath for 5-10 minutes, vortexing
intermittently.

 Verify Dissolution: Ensure the solution is clear and free of any visible particulates. The final
solution will be reddish in color.[2]

 Aliquot: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into single-use aliquots in sterile, light-protected microcentrifuge tubes.[2]

o Store: Store the aliquots as recommended in Section 5.0.

Stock Solution Preparation Table

The following table provides pre-calculated volumes of DMSO needed to prepare stock
solutions of specific concentrations from a given mass of Bikaverin.
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Volume of DMSO Volume of DMSO
for 0.5 mM Stock for 1 mM Stock

Mass of Bikaverin

Volume of DMSO
for 2.62 mM (1

mg/mL) Stock
1mg 5.231 mL 2.616 mL 1.0 mL
5 mg 26.156 mL 13.078 mL 5.0 mL
10 mg 52.312 mL 26.156 mL 10.0 mL

Storage and Stability

Proper storage is essential to maintain the biological activity of Bikaverin.

Storage - .
Form Stability Period Notes
Temperature
Keep sealed and
Solid Powder -20°C At least 3 years protected from light.[1]
[2]
_ Aliquot to avoid
DMSO Stock Solution -20°C Up to 1 month
freeze-thaw cycles.[2]
Recommended for
DMSO Stock Solution -80°C Up to 6 months

long-term storage.[2]

Mechanism of Action Overview

Bikaverin's biological effects are primarily attributed to its potent inhibition of mitochondrial

function. It disrupts cellular energy production by targeting the electron transport chain (ETC).

Specifically, Bikaverin inhibits both succinate-linked and NAD-linked respiration.[1] At higher

concentrations (=50 pg/mL), it acts as an uncoupling agent for oxidative phosphorylation,

dissipating the proton gradient required for ATP synthesis.[1]
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Caption: Bikaverin's mechanism of action targeting Complex | and Il.

Experimental Workflow

The following diagram illustrates the standardized workflow for preparing Bikaverin stock
solutions.
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Caption: Standard workflow for preparing Bikaverin stock solution.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1667059?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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